Cas no 57852-35-4 (1,2-Octanediol, monoacetate)

• Product Name: 1,2-Octanediol, monoacetate
• CAS No: 57852-35-4
• MF: C₁₀H₂₂O₄
• MW: 206.279284000397
• CID: 343958
• PubChem ID: 71443933
• Update Time: 2025-04-19

1,2-Octanediol, monoacetate Chemical and Physical Properties

Names and Identifiers

• 1,2-Octanediol, monoacetate
• acetic acid,octane-1,2-diol
• DTXSID10852734
• 57852-35-4
• Acetic acid--octane-1,2-diol (1/1)

• Inchi： 1S/C8H18O2.C2H4O2/c1-2-3-4-5-6-8(10)7-9;1-2(3)4/h8-10H,2-7H2,1H3;1H3,(H,3,4)
• InChI Key： IQYOGNHDXROPGQ-UHFFFAOYSA-N
• SMILES： OC(CO)CCCCCC.OC(C)=O

Computed Properties

• Exact Mass: 206.15186
• Monoisotopic Mass: 206.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 95.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.76